N-benzyl-N-ethyl-2-methoxyacetamide

• IUPAC Name: N-benzyl-N-ethyl-2-methoxyacetamide
• InChI: InChI=1S/C12H17NO2/c1-3-13(12(14)10-15-2)9-11-7-5-4-6-8-11/h4-8H,3,9-10H2,1-2H3
• InChI Key: LASAJWYNZGVXGI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)COC
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

N-benzyl-N-ethyl-2-methoxyacetamide, also known as benzocaine, is a local anesthetic commonly used in medical and dental procedures. It is a white, crystalline powder that is soluble in water and alcohol. Benzocaine is a member of the ester local anesthetic family and is structurally similar to other ester anesthetics such as procaine and cocaine.

Scientific Research Applications

1. Anticonvulsant Activities

N-benzyl-N-ethyl-2-methoxyacetamide derivatives have shown significant anticonvulsant activities. Studies indicate that certain derivatives, such as N-benzyl 2-acetamidoacetamides, provide protection against maximal electroshock (MES)-induced seizures in animals. The presence of the 2-acetamido substituent is important, but not obligatory, for this anticonvulsant activity. This class of compounds has been highlighted for its potential in the treatment of seizures and epilepsy (Choi, Stables, & Kohn, 1996).

2. Synthesis and Reactivity in Organic Chemistry

N-benzyl-N-ethyl-2-methoxyacetamide is involved in diverse synthetic and reactivity pathways in organic chemistry. For example, its derivatives have been used in the synthesis of aziridines and their subsequent transformation into other compounds. These reactions highlight the versatile nature of N-benzyl-N-ethyl-2-methoxyacetamide in organic synthetic processes (Verniest, Colpaert, Van Hende, & De Kimpe, 2007).

3. Role in Metabolism Studies

This compound has also been used in metabolism studies, particularly in the context of understanding the metabolic pathways of other substances. For instance, research has explored its role as a metabolite in the study of novel psychedelic substances, providing insights into the metabolic processing of these compounds in biological systems (Šuláková et al., 2021).

4. Pharmaceutical Applications

In the pharmaceutical domain, N-benzyl-N-ethyl-2-methoxyacetamide derivatives have been explored for their potential as treatment agents for central nervous system disorders, such as epilepsy, anxiety, psychosis, or insomnia. These compounds have been recognized for their utility in the development of new medications targeting neurological disorders (Habernickel, 2003).